Cas no 2229308-66-9 (1-(3-chloro-2,4-difluorophenyl)-2,2-difluorocyclopropylmethanamine)

• Product Name: 1-(3-chloro-2,4-difluorophenyl)-2,2-difluorocyclopropylmethanamine
• CAS No: 2229308-66-9
• MF: C₁₀H₈ClF₄N
• MW: 253.62383556366
• CID: 6129389
• PubChem ID: 165705596
• Update Time: 2025-06-15

1-(3-chloro-2,4-difluorophenyl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2,4-difluorophenyl)-2,2-difluorocyclopropylmethanamine
• EN300-1943908
• [1-(3-chloro-2,4-difluorophenyl)-2,2-difluorocyclopropyl]methanamine
• 2229308-66-9

• Inchi： 1S/C10H8ClF4N/c11-7-6(12)2-1-5(8(7)13)9(4-16)3-10(9,14)15/h1-2H,3-4,16H2
• InChI Key： BRUBXSOUPKDVOE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)C1(CN)CC1(F)F)F

Computed Properties

• Exact Mass: 253.0281396g/mol
• Monoisotopic Mass: 253.0281396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-chloro-2,4-difluorophenyl)-2,2-difluorocyclopropylmethanamine

Introduction to 1-(3-chloro-2,4-difluorophenyl)-2,2-difluorocyclopropylmethanamine (CAS No: 2229308-66-9)

1-(3-chloro-2,4-difluorophenyl)-2,2-difluorocyclopropylmethanamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2229308-66-9, represents a novel structural motif that has been explored for its potential biological activities. The molecule's unique framework, featuring a 3-chloro-2,4-difluorophenyl substituent attached to a 2,2-difluorocyclopropylmethanamine core, positions it as a candidate for further investigation in drug discovery initiatives.

The structural design of 1-(3-chloro-2,4-difluorophenyl)-2,2-difluorocyclopropylmethanamine incorporates fluorine atoms in specific positions, which are known to enhance metabolic stability and binding affinity. The presence of both chlorine and fluorine substituents on the aromatic ring introduces additional opportunities for selective interactions with biological targets. Such structural features are particularly relevant in the development of next-generation therapeutics where precision and selectivity are paramount.

In recent years, there has been a growing interest in the synthesis and characterization of heterocyclic compounds that incorporate fluorinated cycles. The cyclopropylmethanamine moiety in this compound is an example of a scaffold that has been increasingly utilized due to its ability to modulate electronic properties and influence pharmacokinetic profiles. The incorporation of fluorine atoms into this scaffold further enhances its potential as a pharmacophore, making it an attractive candidate for medicinal chemists.

One of the most compelling aspects of 1-(3-chloro-2,4-difluorophenyl)-2,2-difluorocyclopropylmethanamine is its potential application in the development of small-molecule inhibitors. The compound's structural features suggest that it may interact with enzymes or receptors involved in critical biological pathways. For instance, the electron-withdrawing nature of the fluorine atoms could facilitate strong binding interactions with target proteins. This property is particularly valuable in the design of drugs that require high affinity and specificity.

The synthesis of 1-(3-chloro-2,4-difluorophenyl)-2,2-difluorocyclopropylmethanamine presents both challenges and opportunities for synthetic chemists. The preparation of the 3-chloro-2,4-difluorophenyl group requires careful control of reaction conditions to ensure high yield and purity. Similarly, the introduction of the difluorocyclopropylmethanamine moiety demands expertise in cyclopropanation techniques and subsequent functional group transformations. Advances in synthetic methodologies have made it possible to access such complex structures more efficiently than ever before.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to improve drug-like properties such as solubility, bioavailability, and metabolic stability. The compound 1-(3-chloro-2,4-difluorophenyl)-2,2-difluorocyclopropylmethanamine exemplifies this trend by incorporating multiple fluorine atoms into its structure. These fluorine atoms not only enhance physicochemical properties but also contribute to the molecule's overall pharmacological activity.

The potential applications of 1-(3-chloro-2,4-difluorophenyl)-2,2-difluorocyclopropylmethanamine extend beyond traditional therapeutic areas. Researchers are exploring its utility in agrochemicals and materials science due to its unique structural features. The ability to fine-tune electronic properties through fluorination opens up possibilities for designing novel materials with specific functionalities.

In conclusion,1-(3-chloro-2,4-difluorophenyl)-2,2-difluorocyclopropylmethanamine (CAS No: 2229308-66-9) represents a promising compound with significant potential in pharmaceutical research. Its structural complexity and functional diversity make it an attractive candidate for further investigation. As synthetic chemistry continues to evolve,this compound will likely play a crucial role in the development of innovative therapeutics and materials.